ethyl 2-(1-methyl-1H-pyrazole-5-carboxamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(2-methylpyrazole-3-carbonyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C15H17N3O3S/c1-3-21-15(20)12-9-5-4-6-11(9)22-14(12)17-13(19)10-7-8-16-18(10)2/h7-8H,3-6H2,1-2H3,(H,17,19)
• InChI Key: NIZOMVXJTTVWQC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)C3=CC=NN3C
• Molecular Formula: C15H17N3O3S
• Molecular Weight: 319.4 g/mol

Description

Ethyl 2-(1-methyl-1H-pyrazole-5-carboxamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C15H17N3O3S and its molecular weight is 319.4g/mol. The purity is usually 95%.
BenchChem offers high-quality ethyl 2-(1-methyl-1H-pyrazole-5-carboxamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 2-(1-methyl-1H-pyrazole-5-carboxamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Medicinal Chemistry

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Drug Discovery

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Agrochemistry

. They can be used to develop new pesticides and herbicides.

Coordination Chemistry

. They can act as ligands, coordinating with metal ions to form complexes.

Organometallic Chemistry

. These compounds have applications in catalysis, materials science, and pharmaceuticals.

Material Science

. .

Synthesis of Novel Compounds

The compound can be used in the synthesis of novel compounds. .

Antifungal Activity

. The compound , being a thiophene derivative, could potentially be used in the development of new antifungal agents.

Mechanism of Action

Target of Action

The primary targets of this compound are fungi and insects . It has been shown to have potent fungicidal activities against Erysiphe graminis and insecticidal activity against Aphis fabae .

Mode of Action

It is suggested that the compound interacts with its targets, leading to their death or inhibition . The compound’s potent fungicidal and insecticidal activities suggest that it may interfere with essential biological processes in these organisms .

Biochemical Pathways

Given its fungicidal and insecticidal activities, it is likely that it disrupts pathways essential for the survival and reproduction of fungi and insects .

Pharmacokinetics

Its effectiveness against fungi and insects suggests that it is well-absorbed and distributed in these organisms, and that it is metabolized and excreted in a manner that allows it to exert its toxic effects .

Result of Action

The result of the compound’s action is the death or inhibition of fungi and insects . Specifically, it has been shown to have potent fungicidal activities against Erysiphe graminis and insecticidal activity against Aphis fabae .

Action Environment

The compound’s action, efficacy, and stability can be influenced by various environmental factors. For example, temperature, humidity, and pH can affect the compound’s stability and activity . .